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Compound of Interest

Compound Name: NF023

Cat. No.: B15601756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NF023 is a potent and selective antagonist of the P2X1 purinergic receptor, a ligand-gated ion

channel activated by extracellular adenosine triphosphate (ATP). It also acts as a selective

inhibitor of the α-subunits of Gαo/i proteins.[1] As a suramin analog, NF023 is a valuable tool

for studying the physiological and pathological roles of P2X1 receptors and Gαo/i-mediated

signaling in various cellular processes, including neurotransmission, inflammation, and platelet

aggregation.[2] These application notes provide a comprehensive guide to preparing and

utilizing NF023 stock solutions for in vitro cell culture experiments.

Mechanism of Action
NF023 exerts its inhibitory effects through two primary mechanisms. Firstly, it acts as a

competitive and reversible antagonist at P2X1 receptors, blocking the influx of cations (e.g.,

Ca²⁺, Na⁺) in response to ATP binding.[1][2] Secondly, it directly antagonizes the Gα subunits

of the Go/Gi family of G-proteins, thereby inhibiting their downstream signaling cascades.[1]

This dual activity makes NF023 a specific tool for dissecting purinergic and G-protein-coupled

signaling pathways.

Quantitative Data Summary
For ease of reference, the key quantitative data for NF023 are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15601756?utm_src=pdf-interest
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.tocris.com/products/nf-023_1240
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.tocris.com/products/nf-023_1240
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://www.tocris.com/products/nf-023_1240
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₅H₂₀N₄Na₆O₂₁S₆ [1]

Molecular Weight 1162.88 g/mol

Appearance White to off-white solid

Solubility
Soluble in water (up to 100

mg/mL)
[1][3]

Storage Temperature 2-8°C (for solid form)

Purity ≥95% (HPLC)

IC₅₀ (human P2X1) 0.21 µM [1][3]

IC₅₀ (human P2X3) 28.9 µM [1][3]

IC₅₀ (human P2X2) > 50 µM [1][3]

IC₅₀ (human P2X4) > 100 µM [1][3]

EC₅₀ (Gαo/i) ~300 nM [1]

Signaling Pathway Inhibition by NF023
The following diagram illustrates the points of inhibition by NF023 in the P2X1 receptor and

Gαo/i protein signaling pathways.
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Caption: NF023 inhibits P2X1 receptor activation and Gαo/i protein signaling.

Experimental Protocols
Materials

NF023 powder

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

0.22 µm sterile syringe filter (optional, for ensuring sterility)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of 10 mM NF023 Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15601756?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell culture experiments.

Pre-warm Solvent: Bring the sterile water or PBS to room temperature.

Weigh NF023: Accurately weigh the required amount of NF023 powder in a sterile

microcentrifuge tube. For 1 mL of a 10 mM solution, you will need 1.163 mg of NF023 (based

on a molecular weight of 1162.88 g/mol ).

Dissolve the Compound: Add the appropriate volume of sterile water or PBS to the tube

containing the NF023 powder.

Vortex: Vortex the solution thoroughly until the powder is completely dissolved. The solution

should be clear and colorless.

Sterile Filtration (Optional): For critical applications requiring absolute sterility, filter the stock

solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. For short-

term storage (a few days), the solution can be kept at 2-8°C.

General Experimental Workflow for Cell-Based Assays
The following diagram outlines a typical workflow for utilizing the NF023 stock solution in a cell-

based assay, such as measuring the inhibition of ATP-induced calcium influx.
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Caption: A general workflow for using NF023 in cell-based assays.

Safety and Handling
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Based on available safety data sheets, NF023 is not classified as a hazardous substance.[4]

However, it is recommended to follow standard laboratory safety practices. Wear appropriate

personal protective equipment, including a lab coat, gloves, and safety glasses, when handling

the compound. Avoid inhalation of the powder and contact with skin and eyes. In case of

accidental contact, wash the affected area thoroughly with water.

Conclusion
NF023 is a valuable pharmacological tool for investigating purinergic and G-protein signaling in

cell culture. Proper preparation and handling of the stock solution are crucial for obtaining

reliable and reproducible experimental results. The protocols and information provided in these

application notes offer a comprehensive guide for researchers to effectively utilize NF023 in

their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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